Cas no 1211697-62-9 ((piperidin-3-yl)urea hydrochloride)

(Piperidin-3-yl)urea hydrochloride is a chemically stable urea derivative featuring a piperidine scaffold, commonly utilized in pharmaceutical and organic synthesis. The hydrochloride salt enhances solubility and handling, making it suitable for applications in medicinal chemistry, particularly as a building block for bioactive compounds. Its structural motif is valuable in designing enzyme inhibitors, receptor modulators, and other pharmacologically active molecules. The compound offers high purity and consistent reactivity, ensuring reliable performance in nucleophilic or condensation reactions. Its well-defined crystalline form facilitates precise characterization and integration into complex synthetic pathways. This reagent is particularly advantageous for researchers developing novel therapeutics or exploring structure-activity relationships in drug discovery.

(piperidin-3-yl)urea hydrochloride structure

1211697-62-9 structure

Product Name:(piperidin-3-yl)urea hydrochloride

CAS No:1211697-62-9

MF:C₆H₁₄ClN₃O

MW:179.647860050201

CID:4578066

Update Time:2025-05-24

(piperidin-3-yl)urea hydrochloride Chemical and Physical Properties

Names and Identifiers

- (piperidin-3-yl)urea hydrochloride
- Inchi： 1S/C6H13N3O.ClH/c7-6(10)9-5-2-1-3-8-4-5;/h5,8H,1-4H2,(H3,7,9,10);1H
- InChI Key： QOXLGZANFBZVIG-UHFFFAOYSA-N
- SMILES： N(C1CNCCC1)C(=O)N.Cl

(piperidin-3-yl)urea hydrochloride Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
TRC	B449448-10mg	(Piperidin-3-yl)urea Hydrochloride	1211697-62-9		10mg	$ 50.00	2022-06-01
TRC	B449448-50mg	(Piperidin-3-yl)urea Hydrochloride	1211697-62-9		50mg	$ 185.00	2022-06-01
TRC	B449448-100mg	(Piperidin-3-yl)urea Hydrochloride	1211697-62-9		100mg	$ 295.00	2022-06-01
Enamine	EN300-53779-0.05g	(piperidin-3-yl)urea hydrochloride	1211697-62-9	95%	0.05g	$69.0	2023-02-10
Enamine	EN300-53779-0.1g	(piperidin-3-yl)urea hydrochloride	1211697-62-9	95%	0.1g	$103.0	2023-02-10
Enamine	EN300-53779-0.25g	(piperidin-3-yl)urea hydrochloride	1211697-62-9	95%	0.25g	$149.0	2023-02-10
Enamine	EN300-53779-0.5g	(piperidin-3-yl)urea hydrochloride	1211697-62-9	95%	0.5g	$284.0	2023-02-10
Enamine	EN300-53779-1.0g	(piperidin-3-yl)urea hydrochloride	1211697-62-9	95%	1.0g	$385.0	2023-02-10
Enamine	EN300-53779-2.5g	(piperidin-3-yl)urea hydrochloride	1211697-62-9	95%	2.5g	$754.0	2023-02-10
Enamine	EN300-53779-5.0g	(piperidin-3-yl)urea hydrochloride	1211697-62-9	95%	5.0g	$1115.0	2023-02-10

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Additional information on (piperidin-3-yl)urea hydrochloride

Comprehensive Overview of (piperidin-3-yl)urea hydrochloride (CAS No. 1211697-62-9): Properties, Applications, and Research Insights

The compound (piperidin-3-yl)urea hydrochloride (CAS No. 1211697-62-9) is a chemically synthesized urea derivative with a piperidine backbone, widely recognized for its versatility in pharmaceutical and biochemical research. Its molecular structure combines a piperidin-3-yl moiety with a urea functional group, enhanced by hydrochloric acid salt formation to improve stability and solubility. This unique combination makes it a valuable intermediate in drug discovery, particularly in the development of central nervous system (CNS) targeting agents and enzyme inhibitors.

Recent trends in scientific literature highlight growing interest in (piperidin-3-yl)urea hydrochloride due to its potential role in addressing neurodegenerative diseases and metabolic disorders. Researchers are actively exploring its interactions with G-protein-coupled receptors (GPCRs) and kinase enzymes, aligning with the surge in demand for precision medicine solutions. The compound’s CAS No. 1211697-62-9 is frequently cited in patent applications, underscoring its industrial relevance.

From a synthetic chemistry perspective, (piperidin-3-yl)urea hydrochloride exemplifies modern strategies for scaffold diversification. Its urea linkage offers hydrogen-bonding capabilities critical for molecular recognition, while the piperidine ring contributes to lipophilicity—a key factor in blood-brain barrier penetration. These attributes have spurred its use in high-throughput screening (HTS) campaigns, where it serves as a building block for combinatorial libraries.

Environmental and safety profiles of CAS No. 1211697-62-9 adhere to standard laboratory handling protocols, with no significant ecological hazards reported. Its hydrochloride form ensures improved handling compared to free-base analogs, reducing volatility risks. This aligns with the pharmaceutical industry’s shift toward green chemistry principles, a topic gaining traction in both academic and corporate R&D discussions.

In analytical applications, (piperidin-3-yl)urea hydrochloride is characterized via HPLC, NMR, and mass spectrometry, with purity thresholds exceeding 98% in commercial batches. Such rigorous quality control meets the demands of Good Manufacturing Practice (GMP) standards, ensuring reproducibility in preclinical studies. FAQs from researchers often focus on its solubility in DMSO/water mixtures and storage conditions (−20°C under inert gas), reflecting practical usage concerns.

Emerging studies link piperidin-3-yl derivatives to innovations in cancer immunotherapy and antibiotic adjuvants, positioning this compound as a cross-disciplinary tool. Collaborative efforts between computational chemists and pharmacologists leverage its molecular docking potential, addressing challenges like drug resistance—a hot-button issue in contemporary medicine.

The commercial availability of CAS No. 1211697-62-9 through specialized suppliers has expanded its accessibility to academic and industrial labs. Procurement discussions often emphasize batch-to-batch consistency and scalable synthesis routes, highlighting its integration into automated flow chemistry platforms. These developments resonate with the broader push for AI-driven drug design, where such compounds serve as training datasets for predictive algorithms.

Looking ahead, (piperidin-3-yl)urea hydrochloride is poised to remain a focal point in structure-activity relationship (SAR) studies. Its adaptability to click chemistry modifications and compatibility with bioconjugation techniques open avenues for diagnostic and theranostic applications. As the scientific community prioritizes multi-target therapeutics, this compound’s modular design offers a template for innovation.